N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide
Overview
Description
N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide, also known as DMPT, is a chemical compound that has been widely studied for its potential applications in various fields, including agriculture, aquaculture, and pharmaceuticals. DMPT is a thioamide derivative of piperidine, and its chemical structure is shown below:
Mechanism of Action
The exact mechanism of action of N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide is not fully understood, but it is believed to involve the stimulation of the hypothalamus-pituitary-gonadal axis, which regulates the production and release of hormones involved in growth and reproduction. N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide may also act as a neurotransmitter or neuromodulator in the brain, affecting behavior and feeding behavior in animals.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide has been shown to have a number of biochemical and physiological effects in animals, including increased appetite, improved feed efficiency, and enhanced growth rate. N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide may also affect the metabolism of lipids and carbohydrates, as well as the activity of enzymes involved in digestion and nutrient absorption.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide has several advantages for use in lab experiments, including its stability, solubility, and low toxicity. However, its effects may vary depending on the species and age of the animals being studied, as well as the dosage and duration of exposure. Additionally, N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide may interact with other chemicals or compounds in the environment, potentially affecting the results of experiments.
Future Directions
There are several potential future directions for research on N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide, including further investigation of its mechanism of action and effects on different animal species. Additionally, N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide may have applications in other areas, such as human medicine and agriculture. Further studies are needed to fully understand the potential benefits and limitations of N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide in these areas.
Scientific Research Applications
N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide has been extensively studied for its potential applications in improving animal growth and performance, particularly in aquaculture. Studies have shown that N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide can enhance feed intake, nutrient utilization, and growth rate in various fish species, including tilapia, catfish, and shrimp. N-(2,4-dimethylphenyl)-3-methyl-1-piperidinecarbothioamide has also been investigated for its potential as a feed attractant and pheromone in aquaculture.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-3-methylpiperidine-1-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2S/c1-11-6-7-14(13(3)9-11)16-15(18)17-8-4-5-12(2)10-17/h6-7,9,12H,4-5,8,10H2,1-3H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCKYMCOFEBWRKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=S)NC2=C(C=C(C=C2)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethylphenyl)-3-methylpiperidine-1-carbothioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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